Cas no 1934402-38-6 (1-(But-2-yn-1-yl)-2-methylcyclopentane-1-carbaldehyde)

• Product Name: 1-(But-2-yn-1-yl)-2-methylcyclopentane-1-carbaldehyde
• CAS No: 1934402-38-6
• MF: C₁₁H₁₆O
• MW: 164.244143486023
• CID: 5711899
• PubChem ID: 130646812
• Update Time: 2025-10-25

1-(But-2-yn-1-yl)-2-methylcyclopentane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(But-2-yn-1-yl)-2-methylcyclopentane-1-carbaldehyde
• EN300-1620575
• 1934402-38-6
• 1-But-2-ynyl-2-methylcyclopentane-1-carbaldehyde
• Cyclopentanecarboxaldehyde, 1-(2-butyn-1-yl)-2-methyl-

• Inchi： 1S/C11H16O/c1-3-4-7-11(9-12)8-5-6-10(11)2/h9-10H,5-8H2,1-2H3
• InChI Key： QTKOATCZFXHLJC-UHFFFAOYSA-N
• SMILES： O=CC1(CC#CC)CCCC1C

Computed Properties

• Exact Mass: 164.120115130g/mol
• Monoisotopic Mass: 164.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.979±0.06 g/cm3(Predicted)
• Boiling Point: 234.0±13.0 °C(Predicted)

Additional information on 1-(But-2-yn-1-yl)-2-methylcyclopentane-1-carbaldehyde

Introduction to 1-(But-2-yn-1-yl)-2-methylcyclopentane-1-carbaldehyde (CAS No. 1934402-38-6)

1-(But-2-yn-1-yl)-2-methylcyclopentane-1-carbaldehyde is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry due to its unique structural features and potential biological activities. With the CAS number 1934402-38-6, this molecule represents a fascinating blend of cycloalkane and alkyne functionalities, making it a valuable scaffold for further chemical modifications and drug discovery efforts.

The compound's structure consists of a cyclopentane ring substituted with a butynyl group at the 1-position and a methyl group at the 2-position, with an aldehyde functional group at the 1-position of the cyclopentane ring. This arrangement confers upon it distinct electronic and steric properties that can be exploited in various synthetic pathways. The presence of the aldehyde group makes it a versatile intermediate for forming new bonds, while the triple bond in the butynyl moiety offers opportunities for further functionalization through reactions such as hydroboration, oxidation, or coupling processes.

In recent years, there has been growing interest in developing novel heterocyclic compounds that incorporate both cycloalkane and alkyne units due to their potential applications in medicinal chemistry. 1-(But-2-yn-1-yl)-2-methylcyclopentane-1-carbaldehyde serves as an excellent precursor for constructing more complex molecules, including those with pharmacological relevance. For instance, researchers have explored its utility in generating derivatives that exhibit antimicrobial, anti-inflammatory, or even anticancer properties.

One of the most compelling aspects of this compound is its reactivity. The aldehyde group can participate in condensation reactions with various nucleophiles, such as amines or hydrazines, to form imines or hydrazones. These intermediates can then be further transformed into more intricate structures through additional chemical manipulations. Similarly, the triple bond in the butynyl group can undergo Sonogashira coupling reactions with aryl halides or boronic acids, enabling the introduction of aromatic or heteroaromatic moieties into the molecule.

The synthesis of 1-(But-2-yn-1-yl)-2-methylcyclopentane-1-carbaldehyde itself is an intriguing challenge that requires careful optimization of reaction conditions. Typically, it involves the coupling of propargyl bromide with a cyclopentene derivative followed by formylation at the terminal carbon of the butynyl group. Advances in catalytic systems have made these transformations more efficient and scalable, allowing for larger-scale production when needed.

Recent studies have highlighted the importance of functional groups like aldehydes in drug design due to their ability to interact with biological targets through hydrogen bonding or coordination mechanisms. The aldehyde group in 1-(But-2-yn-1-yl)-2-methylcyclopentane-1-carbaldehyde provides a handle for derivatization into pharmacologically active molecules by forming covalent bonds with nucleophilic sites on proteins or nucleic acids. This property has been leveraged in designing probes for biochemical assays and inhibitors for enzyme targets.

The cycloalkane moiety in this compound also contributes to its overall pharmacokinetic profile. Cycloalkanes are known to enhance lipophilicity while maintaining good solubility, making them favorable candidates for oral administration. By incorporating a butynyl group at one position and a methyl group at another, 1-(But-2-yn-1-yl)-2-methylcyclopentane-1-carbaldehyde achieves an optimal balance between these properties, which is crucial for drug-like characteristics.

In addition to its synthetic utility, 1-(But-2-yne-l)-2-methylcyclopentane-l-carbaldehyde (CAS No. 1934402_38_6) has been investigated for its potential role in material science applications. The conjugated system formed by the cycloalkene and alkyne units can exhibit interesting electronic properties when incorporated into polymers or organic semiconductors. Researchers have explored its incorporation into π-conjugated materials to improve charge transport properties or luminescent characteristics.

The future prospects for this compound are promising, with ongoing research focusing on expanding its chemical space through combinatorial chemistry approaches or directed evolution techniques. By systematically modifying its structure while retaining key functional groups like the aldehyde and triple bond, scientists aim to discover new derivatives with enhanced biological activity or improved pharmacokinetic profiles.

Overall,l_-(but_}-yln-l)_methylcy clopent ane-l_carbalde hyde represents an important building block in modern synthetic chemistry Its unique structural features make it suitable for diverse applications ranging from pharmaceutical development to advanced materials Its reactivity allows for extensive derivatization while maintaining desirable physicochemical properties These attributes position it as a cornerstone compound worth exploring further both academically and industrially